Cas no 5845-72-7 (5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide)

• Product Name: 5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• CAS No: 5845-72-7
• MF: C₁₂H₇F₃N₄O₂
• MW: 296.204792261124
• CID: 1610492
• PubChem ID: 1370067
• Update Time: 2025-04-21

5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• 5-(2-Furyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• pyrazolo[1,5-a]pyrimidine-3-carboxamide, 5-(2-furanyl)-7-(trifluoromethyl)-
• DTXSID60362313
• STK376898
• AKOS005448262
• 5845-72-7
• SR-01000221706
• QLJDHCSDQRARAB-UHFFFAOYSA-N
• SR-01000221706-1

• Inchi： 1S/C12H7F3N4O2/c13-12(14,15)9-4-7(8-2-1-3-21-8)18-11-6(10(16)20)5-17-19(9)11/h1-5H,(H2,16,20)
• InChI Key： QLJDHCSDQRARAB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CC=CO2)=NC2=C(C(N)=O)C=NN21)(F)F

Computed Properties

• Exact Mass: 296.05221
• Monoisotopic Mass: 296.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.69
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.658
• PSA: 86.42